![molecular formula C8H15NO3 B1475644 (1r,4r)-1-Methyl-4-(nitromethyl)cyclohexanol CAS No. 1630101-58-4](/img/structure/B1475644.png)
(1r,4r)-1-Methyl-4-(nitromethyl)cyclohexanol
Overview
Description
(1r,4r)-1-Methyl-4-(nitromethyl)cyclohexanol, also known as 1-MNC, is a chemical compound that has been widely studied and is used in a variety of scientific research applications. It has a wide range of advantages and limitations for use in laboratory experiments, and is a useful tool for furthering scientific understanding of the biochemical and physiological effects of compounds. Finally, this paper will explore potential future directions for 1-MNC research.
Scientific Research Applications
Synthesis and Optimization
(1r,4r)-1-Methyl-4-(nitromethyl)cyclohexanol has been a subject of synthesis research. A study demonstrated a solvent-free synthesis process using sodium hydroxide, achieving a yield of 59.45% (Q. Hang, 2013). This research contributes to the understanding of efficient and cost-effective methods of producing this compound.
Optical Resolution of Ketones
The compound has also been explored in the context of optical resolution of ketones. For instance, a study showed that a related compound, (−) (1R, 2R, 5R)-5-methyl-2-(1-mercapto-1-methylethyl)-cyclohexanol, was effective for the optical resolution of ketones, highlighting the potential of similar structures in stereoselective syntheses (G. Solladié & O. Lohse, 1993).
Dehydration Studies
Dehydration experiments involving related cyclohexanol compounds have been carried out to illustrate Zaitsev’s rule in organic chemistry, contributing to educational and experimental methodologies in the field (J. Friesen & Robert Schretzman, 2011).
Catalysis and Oxidation Processes
Studies on cyclohexanol and its derivatives, closely related to this compound, show applications in catalysis and oxidation processes. These include cyclohexane oxidation catalyzed by titanium silicalite, revealing insights into overoxidation and comparisons with other oxidation systems (E. V. Spinacé, H. O. Pastore & U. Schuchardt, 1995).
Liquid-Crystalline Systems
The spatial structure of compounds structurally similar to this compound has been analyzed for their role in liquid-crystalline systems. This research provides an understanding of the molecular structure and its implications for material science applications (A. Krivoshey et al., 2006).
Carbonium Ion Studies
Research into 1-methylcyclopentyl cation, which shares characteristics with this compound, provides insights into the stability and reactivity of carbonium ions, a fundamental concept in organic chemistry (G. Olah et al., 1967).
properties
IUPAC Name |
1-methyl-4-(nitromethyl)cyclohexan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO3/c1-8(10)4-2-7(3-5-8)6-9(11)12/h7,10H,2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJUFYDSCYPYBPW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC(CC1)C[N+](=O)[O-])O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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